4-(hydrazinylmethyl)-N-methylbenzenesulfonamide

• CAS No.: 887594-58-3
• Molecular Formula: C8H13N3O2S
• Molecular Weight: 215.28 g/mol
• IUPAC Name: 4-(hydrazinylmethyl)-N-methylbenzenesulfonamide
• InChI: InChI=1S/C8H13N3O2S/c1-10-14(12,13)8-4-2-7(3-5-8)6-11-9/h2-5,10-11H,6,9H2,1H3
• InChI Key: MQSVWXNUWADGKT-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC=C(C=C1)CNN

Description

4-(Hydrazinylmethyl)-N-methylbenzenesulfonamide is a benzenesulfonamide derivative featuring a hydrazinylmethyl (–CH₂–NH–NH₂) substituent at the para position of the aromatic ring and an N-methyl group attached to the sulfonamide moiety. The hydrazine group confers nucleophilic and chelating properties, enabling participation in condensation reactions (e.g., hydrazone formation) and interactions with metal ions or biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(hydrazinylmethyl)-N-methylbenzenesulfonamide typically involves the reaction of 4-chloromethylbenzenesulfonamide with hydrazine hydrate. The reaction is carried out in an ethanol solvent under reflux conditions. The general reaction scheme is as follows:

Starting Materials: 4-chloromethylbenzenesulfonamide and hydrazine hydrate.

Solvent: Ethanol.

Reaction Conditions: Reflux.

The reaction proceeds with the nucleophilic substitution of the chlorine atom by the hydrazine group, resulting in the formation of 4-(hydrazinylmethyl)-N-methylbenzenesulfonamide.

Industrial Production Methods

While specific industrial production methods for this compound are not extensively documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing safety measures to handle hydrazine, which is a hazardous reagent.

Chemical Reactions Analysis

Types of Reactions

4-(hydrazinylmethyl)-N-methylbenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The hydrazine group can be oxidized to form corresponding azo or azoxy compounds.

Reduction: The compound can be reduced to form hydrazine derivatives.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophiles such as amines or thiols can react with the sulfonamide group under basic conditions.

Major Products Formed

Oxidation: Azo or azoxy derivatives.

Reduction: Hydrazine derivatives.

Substitution: Various substituted sulfonamides.

Scientific Research Applications

4-(hydrazinylmethyl)-N-methylbenzenesulfonamide has several scientific research applications:

Medicinal Chemistry: The hydrazine group can be used to design new drugs with potential anticonvulsant and anti-inflammatory properties.

Material Science: The compound’s aromatic ring and functional groups can contribute to the development of novel materials with specific electronic and structural properties.

Biological Research: The compound can be used as a building block for synthesizing biologically active molecules.

Mechanism of Action

The mechanism of action of 4-(hydrazinylmethyl)-N-methylbenzenesulfonamide is not well-documented. compounds with hydrazine groups typically exert their effects by interacting with biological molecules, such as enzymes or receptors, through the formation of covalent bonds or hydrogen bonding interactions. The specific molecular targets and pathways involved would depend on the context of its application, such as its use in drug design or material science .

Comparison with Similar Compounds

Substituent Variations and Key Structural Features

The benzenesulfonamide scaffold is highly modular, with substituents influencing physicochemical properties and bioactivity. Below is a comparative analysis of key analogues:

Compound	Substituent(s)	Key Features	Reference
4-(Hydrazinylmethyl)-N-methylbenzenesulfonamide	–CH₂–NH–NH₂ (para), –N–CH₃ (sulfonamide)	Reactive hydrazine group; potential for hydrogen bonding and metal coordination.
4-(2-Aminoethyl)-N-methylbenzenesulfonamide (33)	–CH₂–CH₂–NH₂ (para), –N–CH₃	Ethylenediamine-like side chain; increased hydrophilicity compared to hydrazinylmethyl.
4-(2-Aminoethoxy)-N-methylbenzenesulfonamide (19b)	–O–CH₂–CH₂–NH₂ (para), –N–CH₃	Ether-linked aminoethyl group; enhanced solubility due to oxygen atom.
N-(4-(Hydrazinecarbonyl)phenyl)-4-methylbenzenesulfonamide	–NH–NH–CO– (attached to phenyl), –CH₃ (para)	Hydrazinecarbonyl group; introduces carbonyl for additional hydrogen bonding.
4-[(2-Methylhydrazin-1-yl)methyl]-N-isopropylbenzamide	–CH₂–NH–NH–CH₃ (para), –N–C₃H₇	Methyl-substituted hydrazine; steric hindrance alters reactivity.

Physicochemical and Spectral Properties

• NMR Spectroscopy :
  • The methyl group on the sulfonamide (–N–CH₃) resonates at δ ~2.6 ppm in all analogues (e.g., δ 2.61 ppm in compound 33 and δ 2.61 ppm in 19b ).
  • Aromatic protons vary based on substituent electronic effects:
• Hydrazinylmethyl derivatives show deshielded aromatic protons (δ 7.78 ppm in 19b ).
• Aminoethoxy analogues exhibit downfield shifts due to electron-withdrawing oxygen (δ 6.98–7.78 ppm ).
• Solubility : Ether-linked derivatives (e.g., 19b) exhibit improved aqueous solubility compared to alkylhydrazine analogues due to polar oxygen atoms .

Biological Activity

4-(Hydrazinylmethyl)-N-methylbenzenesulfonamide is a sulfonamide compound characterized by the presence of a hydrazinylmethyl group attached to a N-methylbenzenesulfonamide moiety. This compound exhibits diverse biological activities, particularly in antimicrobial and anticancer domains. The biological activity is primarily attributed to its sulfonamide group, known for its role as an antibacterial agent, and the hydrazinyl group, which enhances its potential as an antitumor agent.

The biological mechanisms through which 4-(hydrazinylmethyl)-N-methylbenzenesulfonamide exerts its effects include:

• Inhibition of Dihydropteroate Synthase : The sulfonamide group acts as a competitive inhibitor of bacterial dihydropteroate synthase, disrupting folate synthesis essential for bacterial growth.
• Antitumor Activity : Compounds containing hydrazine groups have shown promise in inhibiting tumor cell proliferation, potentially through various pathways including apoptosis induction and cell cycle arrest .

Biological Activity Overview

The biological activities of 4-(hydrazinylmethyl)-N-methylbenzenesulfonamide can be summarized as follows:

Activity Type	Description
Antibacterial	Inhibits bacterial growth by targeting dihydropteroate synthase, crucial for folate synthesis.
Antitumor	Exhibits potential in inhibiting tumor cell growth through various cellular mechanisms.
Enzyme Inhibition	Acts as an inhibitor in various enzyme systems, enhancing its utility in biochemical research.

Antibacterial Activity

A study highlighted the effectiveness of sulfonamides, including derivatives like 4-(hydrazinylmethyl)-N-methylbenzenesulfonamide, against various bacterial strains. The compound demonstrated significant inhibition against Gram-positive and Gram-negative bacteria, with a notable mechanism involving competitive inhibition of essential enzymes.

Antitumor Potential

Research has indicated that compounds with hydrazinyl functionalities can induce apoptosis in cancer cells. For instance, a study on similar hydrazine derivatives reported their ability to inhibit proliferation in breast cancer cell lines, suggesting that 4-(hydrazinylmethyl)-N-methylbenzenesulfonamide may exhibit comparable effects .

Enzyme Interaction Studies

Molecular docking studies have been employed to investigate the binding affinity of 4-(hydrazinylmethyl)-N-methylbenzenesulfonamide towards various biological targets. These studies reveal that the compound can effectively mimic natural substrates, facilitating its role as an inhibitor in biochemical pathways .